Cas no 872590-64-2 (3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one structure

872590-64-2 structure

Product Name:3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

CAS No:872590-64-2

MF:C₁₈H₁₂FN₅O₂

MW:349.318586349487

CID:5857179

PubChem ID:7200009

Update Time:2025-10-29

3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

- 3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- AKOS024615823
- 872590-64-2
- F1876-0115
- SR-01000018405-1
- 3-(3-fluorophenyl)-6-phenacyltriazolo[4,5-d]pyrimidin-7-one
- SR-01000018405
- 3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
- 3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
- Inchi： 1S/C18H12FN5O2/c19-13-7-4-8-14(9-13)24-17-16(21-22-24)18(26)23(11-20-17)10-15(25)12-5-2-1-3-6-12/h1-9,11H,10H2
- InChI Key： BNMJCDLPSQITID-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)N1C2=C(C(N(C=N2)CC(C2C=CC=CC=2)=O)=O)N=N1

Computed Properties

Exact Mass: 349.09750280g/mol
Monoisotopic Mass: 349.09750280g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 580
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 80.4Å²

3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1876-0115-2μmol	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1876-0115-5μmol	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1876-0115-10μmol	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1876-0115-20μmol	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1876-0115-1mg	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1876-0115-2mg	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1876-0115-3mg	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1876-0115-4mg	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1876-0115-5mg	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1876-0115-10mg	3-(3-fluorophenyl)-6-(2-oxo-2-phenylethyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	872590-64-2	90%+	10mg	$79.0	2023-05-17